Cas no 99171-11-6 (5-(Methylthio)thiazol-2-amine)

• Product Name: 5-(Methylthio)thiazol-2-amine
• CAS No: 99171-11-6
• MF: C₄H₆N₂S₂
• MW: 146.233837604523
• MDL: MFCD09943153
• CID: 803318
• PubChem ID: 351678
• Update Time: 2025-10-30

5-(Methylthio)thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(Methylthio)thiazol-2-amine
• 2-Thiazolamine, 5-(methylthio)-
• 5-methylsulfanyl-1,3-thiazol-2-amine
• 2-amino-5-(methylthio)thiazole
• 5-(methylthio)-1,3-thiazol-2-amine
• 5-(Methylthio)-2-Thiazolamine
• 5-Methylmercapto-thiazol-2-ylamin
• 5-methylsulfanyl-thiazol-2-ylamine
• Thiazole,2-amino-5-(methylthio)
• NSC 522650
• Thiazole, 2-amino-5-(methylthio)
• NSC522650
• 2-Thiazolamine,5-(methylthio)-
• KVLWIPGOGRZZEA-UHFFFAOYSA-N
• 6948AC
• FCH2582690
• AK101162
• AX8232701
• AB1010125
• 5-Methylsulfanylthiazol-2-ylamine
• BS-50228
• 5-(METHYLSULFANYL)-1,3-THIAZOL-2-AMINE
• AKOS000187477
• C77378
• DTXSID40326014
• SCHEMBL702948
• 99171-11-6
• MFCD09943153
• CS-0150103
• NSC-522650
• SY312126
• Thiazole, 2-amino-5-(methylthio)- (6CI)

• MDL： MFCD09943153
• Inchi： 1S/C4H6N2S2/c1-7-3-2-6-4(5)8-3/h2H,1H3,(H2,5,6)
• InChI Key： KVLWIPGOGRZZEA-UHFFFAOYSA-N
• SMILES： S1C(N)=NC=C1SC

Computed Properties

• Exact Mass: 145.99700
• Monoisotopic Mass: 145.997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 78.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.4
• XLogP3: 1.5

Experimental Properties

• Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 303.5°C at 760 mmHg
• Flash Point: 137.4°C
• Refractive Index: 1.652
• Solubility: Slightly soluble (4.4 g/l) (25 º C),
• PSA: 92.45000
• LogP: 2.02840
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

5-(Methylthio)thiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 5-(Methylthio)thiazol-2-amine

Introduction to 5-(Methylthio)thiazol-2-amine (CAS No. 99171-11-6)

5-(Methylthio)thiazol-2-amine, also known by its CAS number 99171-11-6, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique thiazole ring structure and a methylthio substituent, which confer it with a range of biological activities and potential therapeutic applications.

The chemical structure of 5-(Methylthio)thiazol-2-amine consists of a thiazole ring with a methylthio group attached to the 5-position and an amino group at the 2-position. This configuration imparts the molecule with specific chemical properties, such as solubility, stability, and reactivity, which are crucial for its use in various chemical and biological processes.

In recent years, 5-(Methylthio)thiazol-2-amine has been extensively studied for its potential as a lead compound in drug discovery. Research has shown that this compound exhibits significant biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. These findings have sparked interest in exploring its therapeutic potential for treating various diseases and conditions.

Anti-inflammatory Properties: One of the key areas of research involving 5-(Methylthio)thiazol-2-amine is its anti-inflammatory activity. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are involved in the pathogenesis of inflammatory diseases. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Anti-cancer Potential: Another significant area of investigation is the anti-cancer properties of 5-(Methylthio)thiazol-2-amine. Research has shown that this compound can induce apoptosis in cancer cells and inhibit their proliferation. It has been tested against various cancer cell lines, including those derived from breast, lung, and colon cancers, with promising results. These findings suggest that 5-(Methylthio)thiazol-2-amine could be a valuable lead compound for developing new cancer therapies.

Neuroprotective Effects: In addition to its anti-inflammatory and anti-cancer properties, 5-(Methylthio)thiazol-2-amine has also been studied for its neuroprotective effects. Research has shown that this compound can protect neurons from oxidative stress and prevent neurodegeneration. This makes it a potential candidate for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The mechanisms underlying the biological activities of 5-(Methylthio)thiazol-2-amine are not yet fully understood. However, studies suggest that its effects may be mediated through multiple pathways, including modulation of signaling cascades, inhibition of enzyme activity, and interaction with specific receptors. Further research is needed to elucidate these mechanisms fully.

In terms of synthesis, 5-(Methylthio)thiazol-2-amine can be prepared through various chemical routes. One common method involves the reaction of 2-chloroacetyl chloride with thiourea to form 2-chlorothiazole, which is then treated with methyl mercaptan to introduce the methylthio group. The final step involves the reduction of the chloro group to an amino group using a suitable reducing agent.

The safety profile of 5-(Methylthio)thiazol-2-amine